Cas no 1803843-26-6 (2,4-Difluoro-6-(difluoromethyl)benzamide)

• Product Name: 2,4-Difluoro-6-(difluoromethyl)benzamide
• CAS No: 1803843-26-6
• MF: C₈H₅F₄NO
• MW: 207.125015974045
• CID: 4959957
• Update Time: 2025-07-20

2,4-Difluoro-6-(difluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2,4-Difluoro-6-(difluoromethyl)benzamide

• Inchi： 1S/C8H5F4NO/c9-3-1-4(7(11)12)6(8(13)14)5(10)2-3/h1-2,7H,(H2,13,14)
• InChI Key： MUFGKOLLJZMCMJ-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(C(F)F)=C1C(N)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 223
• XLogP3: 1.6
• Topological Polar Surface Area: 43.1

Additional information on 2,4-Difluoro-6-(difluoromethyl)benzamide

Professional Introduction to 2,4-Difluoro-6-(difluoromethyl)benzamide (CAS No. 1803843-26-6)

2,4-Difluoro-6-(difluoromethyl)benzamide, identified by the Chemical Abstracts Service Number (CAS No.) 1803843-26-6, is a fluorinated benzamide derivative that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to a class of molecules characterized by the presence of fluorine atoms at specific positions on the benzene ring and an amide functional group. The strategic incorporation of fluorine atoms in pharmaceutical compounds is well-documented for its ability to modulate metabolic stability, binding affinity, and overall pharmacological activity. The structural features of 2,4-Difluoro-6-(difluoromethyl)benzamide make it a promising candidate for further exploration in the development of novel therapeutic agents.

The molecular structure of 2,4-Difluoro-6-(difluoromethyl)benzamide consists of a benzene ring substituted with two fluorine atoms at the 2- and 4-positions, and a difluoromethyl group at the 6-position. The amide moiety is attached to the nitrogen atom of the carboxamide group. This specific arrangement of fluorine atoms imparts unique electronic and steric properties to the molecule, which can influence its interactions with biological targets. The presence of electron-withdrawing fluorine atoms enhances the lipophilicity of the compound, potentially improving its ability to cross biological membranes. Additionally, the difluoromethyl group is known to increase metabolic stability by resisting oxidative degradation.

In recent years, there has been a surge in research focused on harnessing the potential of fluorinated aromatic compounds in drug development. The benzamide scaffold is particularly relevant due to its role as a bioisostere for carboxylic acids, offering similar binding properties while often exhibiting improved pharmacokinetic profiles. Studies have demonstrated that fluorinated benzamides can serve as effective scaffolds for designing small-molecule inhibitors targeting various biological pathways. For instance, derivatives of benzamide have been explored as potential treatments for inflammatory diseases, infectious disorders, and even certain types of cancer.

One of the most compelling aspects of 2,4-Difluoro-6-(difluoromethyl)benzamide is its potential as a lead compound for further chemical optimization. Researchers have employed structure-activity relationship (SAR) studies to systematically modify different parts of the molecule and evaluate changes in biological activity. These studies often involve replacing or altering functional groups while maintaining the core scaffold to identify more potent or selective analogs. The fluorine atoms in 2,4-Difluoro-6-(difluoromethyl)benzamide provide a rich foundation for such modifications, allowing chemists to fine-tune properties such as solubility, bioavailability, and target binding affinity.

The pharmaceutical industry has increasingly recognized the value of fluorinated compounds due to their ability to enhance drug efficacy and safety. For example, fluoroaromatics are prevalent in marketed drugs due to their contributions to improved pharmacokinetic profiles and reduced susceptibility to enzymatic degradation. The incorporation of multiple fluorine atoms into a single molecule can lead to synergistic effects that amplify biological activity. In the case of 2,4-Difluoro-6-(difluoromethyl)benzamide, both electron-withdrawing and lipophilic effects are mediated by the fluorine substituents, making it an intriguing candidate for drug development.

Advances in computational chemistry have further accelerated the discovery process for novel fluorinated benzamides like 2,4-Difluoro-6-(difluoromethyl)benzamide. Molecular modeling techniques allow researchers to predict how modifications to the structure will affect interactions with biological targets such as enzymes or receptors. This approach has been instrumental in identifying promising candidates for experimental validation without extensive trial-and-error synthesis. Additionally, high-throughput screening (HTS) technologies enable rapid testing of large libraries of compounds for activity against specific biological assays.

Recent publications have highlighted the therapeutic potential of related benzamide derivatives in addressing unmet medical needs. For example, studies have shown that certain fluorinated benzamides exhibit inhibitory effects on enzymes involved in cancer progression or inflammatory responses. While 2,4-Difluoro-6-(difluoromethyl)benzamide has not yet been extensively tested in clinical trials, its structural features suggest it may share similar mechanisms of action with these active compounds. Further preclinical studies are warranted to explore its potential applications in medicine.

The synthesis of 2,4-Difluoro-6-(difluoromethyl)benzamide presents unique challenges due to its complex molecular architecture and sensitive functional groups. However, modern synthetic methodologies have made significant strides in facilitating access to such molecules. Techniques such as palladium-catalyzed cross-coupling reactions and directed ortho-metalation (DoM) have enabled efficient construction of fluorinated aromatic systems. These advances allow chemists to access diverse analogs rapidly and cost-effectively.

In conclusion,2,4-Difluoro-6-(difluoromethyl)benzamide (CAS No. 1803843-26-6) represents a fascinating compound with significant potential in medicinal chemistry and drug discovery. Its structural features—particularly the presence of multiple fluorine atoms—make it an attractive scaffold for developing novel therapeutic agents with improved pharmacological properties. As research continues into this area,2,4-Difluoro-6-(difluoromethyl)benzamide may emerge as a key intermediate or lead compound for future drug development efforts.